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Compound of Interest

Compound Name: 2-Isobutoxyacetic acid

Cat. No.: B1272503

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Isobutoxyacetic acid. The following sections detail the physical and chemical properties,
hazard identification, handling and storage procedures, emergency protocols, and waste
disposal of this compound. This document is intended to supplement, not replace, institutional
safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Isobutoxyacetic acid is
presented in Table 1. This data is essential for understanding the behavior of the chemical
under various laboratory conditions.

Table 1: Physical and Chemical Properties of 2-lsobutoxyacetic Acid
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Property Value Source
Molecular Formula CeH1203 [1112]
Molecular Weight 132.16 g/mol [3]

CAS Number 24133-46-8 (1102131141
Appearance Solid

Density 1.024 g/cm3 [1][2][3]
Boiling Point 230.8 °C at 760 mmHg [1112][3]
Melting Point 32.31 °C (Predicted) [3]

Flash Point 93°C [1][2][3]

Vapor Pressure

0.0228 mmHg at 25 °C

[1]2]

SMILES String

CC(C)COCC(0)=0

InChl Key

RJIZXMJIGAJFDRS-
UHFFFAOYSA-N

Hazard Identification and Toxicological Profile

2-Isobutoxyacetic acid is classified as an irritant. The primary hazards are associated with

eye, skin, and respiratory system irritation.[3] While specific LD50 and LC50 data for 2-

Isobutoxyacetic acid are not readily available, the Globally Harmonized System (GHS)

classifications indicate its potential for causing serious eye irritation.

Table 2: GHS Hazard Information
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Precautiona

Hazard GHS Signal Hazard
. ry Source
Class Pictogram Word Statement
Statements
P305 + P351
+ P338: IF IN
EYES: Rinse
cautiously
with water for
H319: several
GHSO07 ]
o ) ] Causes minutes.
Eye Irritation (Exclamation Warning ]
serious eye Remove
Mark) o
irritation. contact
lenses, if

present and
easy to do.
Continue

rinsing.

Skin Irritation

R38: Irritating
to skin.

S36/37/39:

Wear suitable
protective

clothing, [3]
gloves and
eye/face

protection.

Respiratory

Irritation

R37: Irritating
to respiratory

system.

S26: In case

of contact

with eyes,

rinse

immediately [3]
with plenty of

water and

seek medical

advice.
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Note: The toxicological properties of this substance have not been fully investigated.[5] Much of
the available toxicological data relates to the similar compound, 2-Butoxyacetic acid, which is
known to cause hematotoxicity.[6][7] However, direct extrapolation of these effects to 2-
Isobutoxyacetic acid is not appropriate without specific studies.

Experimental Protocols and Handling

Due to the lack of specific experimental safety protocols for 2-Isobutoxyacetic acid in the
searched literature, the following guidelines are based on general best practices for handling
corrosive and irritant organic acids.

Engineering Controls

o Work with 2-lsobutoxyacetic acid should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific procedure. However, as a minimum,
the following PPE is recommended:

+ Eye and Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Lab coat and closed-toe
shoes are mandatory.

» Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

General Handling Procedures

e Avoid contact with eyes, skin, and clothing.

e Do not breathe dust, vapor, mist, or gas.
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+ Wash hands thoroughly after handling.
+ Keep containers tightly closed when not in use.

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[8]

Emergency Procedures

First Aid Measures

The following diagram outlines the initial response to an exposure to 2-lsobutoxyacetic acid.

Exposure Route Immediate Action
Ingestion Rinse mouth.
9 Do NOT induce vomiting.

Inhalation Move to fresh air. Medical Attention
Seek immediate
medical attention.

Skin Contact Wash with soap and

plenty of water.
Rinse with water for
Eye Contact at least 15 minutes.

Click to download full resolution via product page

Caption: First aid procedures for 2-Isobutoxyacetic acid exposure.

Fire Fighting Measures

« Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[8]
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e Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon
dioxide.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures

The logical workflow for handling a spill of 2-lIsobutoxyacetic acid is depicted below.
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Evacuate immediate area

v

Ensure adequate ventilation

v

Wear appropriate PPE

v

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

v

Collect absorbed material into a
suitable, closed container

v

Decontaminate spill area

v

Dispose of waste in accordance
with regulations

Spill Cleaned

Click to download full resolution via product page
Caption: Workflow for handling a 2-Isobutoxyacetic acid spill.
Stability and Reactivity
o Chemical Stability: Stable under normal storage conditions.[8]

» Conditions to Avoid: Incompatible materials and excess heat.[5]
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e Incompatible Materials: Strong oxidizing agents.[8]

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[8]

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety guide. Always refer to the Safety Data Sheet (SDS) provided by the
manufacturer and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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